Cas no 2248187-86-0 ((2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol)
(2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-6507623
- 2248187-86-0
- (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol
-
- Inchi: 1S/C5H7F5O/c1-3(2-11)4(6,7)5(8,9)10/h3,11H,2H2,1H3/t3-/m1/s1
- InChI Key: PYSJHICLZGMRMB-GSVOUGTGSA-N
- SMILES: FC(C(F)(F)F)([C@H](C)CO)F
Computed Properties
- Exact Mass: 178.04170565g/mol
- Monoisotopic Mass: 178.04170565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
(2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6507623-0.05g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 0.05g |
$1737.0 | 2025-03-14 | |
| Enamine | EN300-6507623-0.1g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 0.1g |
$1819.0 | 2025-03-14 | |
| Enamine | EN300-6507623-0.25g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 0.25g |
$1902.0 | 2025-03-14 | |
| Enamine | EN300-6507623-0.5g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 0.5g |
$1984.0 | 2025-03-14 | |
| Enamine | EN300-6507623-1.0g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 1.0g |
$2068.0 | 2025-03-14 | |
| Enamine | EN300-6507623-2.5g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 2.5g |
$4052.0 | 2025-03-14 | |
| Enamine | EN300-6507623-5.0g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 5.0g |
$5995.0 | 2025-03-14 | |
| Enamine | EN300-6507623-10.0g |
(2R)-3,3,4,4,4-pentafluoro-2-methylbutan-1-ol |
2248187-86-0 | 95.0% | 10.0g |
$8889.0 | 2025-03-14 |
(2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol
Introduction to (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol (CAS No. 2248187-86-0)
Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol, with the CAS number 2248187-86-0, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound belongs to a class of fluorinated alcohols that have garnered attention for their potential applications in drug development and synthetic chemistry.
The molecular structure of (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol is characterized by the presence of five fluorine atoms attached to the carbon chain. This fluorination pattern imparts distinct physicochemical properties to the molecule, making it a valuable building block in the synthesis of more complex organic molecules. The stereochemistry of the compound, specifically the (2R) configuration at the second carbon atom, further influences its reactivity and interaction with biological targets.
In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can lead to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol exemplifies these advantages and has been explored in various research settings for its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs).
One of the most compelling aspects of this compound is its utility in asymmetric synthesis. The presence of a chiral center at the second carbon atom allows for the preparation of enantiomerically pure forms of the molecule. Enantioselective synthesis is a cornerstone of modern drug development, as different enantiomers of a compound can exhibit vastly different biological activities. Therefore, (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol serves as an excellent scaffold for developing enantiomerically enriched drugs that target specific biological pathways with high selectivity.
Recent studies have highlighted the role of fluorinated alcohols in medicinal chemistry. For instance, researchers have demonstrated that compounds containing fluorine atoms can interact more effectively with certain biological targets due to their ability to mimic hydrophobic interactions or alter electronic distributions. The unique properties of (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol make it a promising candidate for designing novel therapeutic agents that address unmet medical needs.
The synthesis of (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as catalytic hydrogenation and chiral resolution methods are often employed to construct the desired molecular framework. The increasing sophistication of synthetic methodologies has made it possible to produce complex fluorinated compounds like this one with greater efficiency and scalability.
In addition to its pharmaceutical applications, (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol has shown potential in materials science and industrial chemistry. Fluorinated compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials and specialty chemicals. Researchers are exploring ways to leverage these properties for developing next-generation materials that meet stringent industrial requirements.
The impact of fluorinated alcohols on drug discovery is further underscored by their role in modulating protein-ligand interactions. Fluorine atoms can influence binding affinities by altering electronic distributions or by participating in specific non-covalent interactions with biological targets. This capability makes (2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol a versatile tool for designing molecules that interact selectively with proteins or enzymes involved in disease pathways.
As research in this field continues to evolve,the applications of (2R)-3,3,۴،۴,۴-Pentafluoro-۲-methylbutan-۱-ol are expected to expand further。 Advances in computational chemistry and artificial intelligence are enabling researchers to predict the properties and reactivity of complex molecules more accurately,which will accelerate the discovery and development of new drugs。 The integration of these technologies with traditional synthetic methods holds great promise for unlocking the full potential of this compound。
In conclusion,(2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol (CAS No. 2248187-86-0) is a multifaceted compound with significant implications for pharmaceuticals,biotechnology,and materials science。 Its unique structural features,including stereochemistry and fluorination pattern,make it a valuable intermediate in drug development。 As research progresses,the applications of this compound are likely to grow,leading to innovative solutions for various scientific and industrial challenges。
2248187-86-0 ((2R)-3,3,4,4,4-Pentafluoro-2-methylbutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)